Cas no 1260683-30-4 (2-(3-Chloro-2-fluorophenyl)ethanimidamide)

• Product Name: 2-(3-Chloro-2-fluorophenyl)ethanimidamide
• CAS No: 1260683-30-4
• MF: C₈H₈ClFN₂
• MW: 186.613924026489
• MDL: MFCD09745079
• CID: 5601787
• PubChem ID: 79002082
• Update Time: 2025-05-23

2-(3-Chloro-2-fluorophenyl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• DTXSID801271323
• AKOS017515387
• 2-(3-CHLORO-2-FLUOROPHENYL)ETHANIMIDAMIDE
• 1260683-30-4
• Benzeneethanimidamide, 3-chloro-2-fluoro-
• EN300-1966728
• 2-(3-Chloro-2-fluorophenyl)ethanimidamide

• MDL： MFCD09745079
• Inchi： 1S/C8H8ClFN2/c9-6-3-1-2-5(8(6)10)4-7(11)12/h1-3H,4H2,(H3,11,12)
• InChI Key： JTZSVXCCJGYCBM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1F)CC(=N)N

Computed Properties

• Exact Mass: 186.0360041g/mol
• Monoisotopic Mass: 186.0360041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(3-Chloro-2-fluorophenyl)ethanimidamide

Introduction to 2-(3-Chloro-2-fluorophenyl)ethanimidamide (CAS No. 1260683-30-4)

2-(3-Chloro-2-fluorophenyl)ethanimidamide, a compound with the chemical identifier CAS No. 1260683-30-4, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug discovery. The structural features of 2-(3-Chloro-2-fluorophenyl)ethanimidamide, particularly the presence of both chloro and fluoro substituents on the aromatic ring, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of 2-(3-Chloro-2-fluorophenyl)ethanimidamide have been subjects of extensive research, with methodologies focusing on optimizing yield, purity, and scalability. Recent studies have highlighted the importance of understanding the electronic and steric effects induced by the halogen substituents in modulating the compound's interactions with biological targets. The chloro group, known for its electron-withdrawing properties, can influence the electron density distribution across the aromatic ring, while the fluoro group, being more electronegative, can enhance metabolic stability and binding affinity in certain pharmacological contexts.

In the realm of drug discovery, 2-(3-Chloro-2-fluorophenyl)ethanimidamide has been explored as a potential lead compound for developing novel therapeutic agents. Its structural motif is reminiscent of molecules that exhibit inhibitory activity against various enzymes and receptors involved in critical biological pathways. For instance, preliminary computational studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are implicated in diseases ranging from cancer to inflammatory disorders. The fluorine atom's ability to participate in hydrogen bonding and its influence on lipophilicity make it an attractive feature for designing molecules with enhanced pharmacokinetic profiles.

The impact of halogenation on the biological activity of pharmaceutical compounds has been well-documented in the literature. The introduction of chloro and fluoro groups into aromatic rings can lead to significant changes in binding affinity, selectivity, and metabolic stability. In the case of 2-(3-Chloro-2-fluorophenyl)ethanimidamide, these substituents may play a crucial role in modulating its interaction with target proteins. For example, fluorine atoms can increase binding affinity by participating in favorable hydrophobic interactions or by enhancing electrostatic complementarity with charged residues in the binding pocket. Conversely, chloro groups can introduce steric hindrance that may improve selectivity over off-target proteins.

Recent advances in spectroscopic techniques have enabled researchers to gain deeper insights into the conformational dynamics and electronic structure of such compounds. NMR spectroscopy, for instance, has been instrumental in elucidating the molecular geometry of 2-(3-Chloro-2-fluorophenyl)ethanimidamide, revealing how the halogen substituents influence the rotational freedom and hydrogen bonding capabilities of the molecule. These structural details are critical for understanding how the compound behaves within biological systems and for guiding further optimization efforts.

The development of novel synthetic routes for halogenated aromatic compounds remains an active area of research. Transition-metal-catalyzed cross-coupling reactions have emerged as powerful tools for constructing complex molecular frameworks efficiently. For instance, palladium-catalyzed C-H activation strategies have been employed to introduce fluorine or chlorine atoms at specific positions on the aromatic ring without requiring pre-functionalized starting materials. Such methodologies not only streamline the synthesis but also allow for greater flexibility in exploring different structural variants of 2-(3-Chloro-2-fluorophenyl)ethanimidamide.

The potential therapeutic applications of 2-(3-Chloro-2-fluorophenyl)ethanimidamide extend beyond enzyme inhibition. Its structural features suggest that it may also exhibit activity against other biological targets, such as nuclear receptors or ion channels. Nuclear receptors are transcription factors that play key roles in regulating gene expression in response to small-molecule ligands. The ability of halogenated aromatic compounds to modulate nuclear receptor activity has been exploited in the development of drugs for conditions like obesity, diabetes, and inflammation. Similarly, ion channels are integral membrane proteins that regulate electrical signals across cell membranes; targeting these channels with small molecules can lead to treatments for neurological disorders or cardiovascular diseases.

In conclusion, 2-(3-Chloro-2-fluorophenyl)ethanimidamide (CAS No. 1260683-30-4) represents a promising candidate for further exploration in drug discovery and medicinal chemistry. Its unique structural features, combined with recent advancements in synthetic methodologies and computational biology, provide a strong foundation for developing novel therapeutic agents targeting various diseases. As research continues to uncover new insights into its biological activity and pharmacological properties, this compound is poised to make significant contributions to future medical innovations.